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These application notes provide detailed protocols for the preparation and intraperitoneal (i.p.)
administration of SBI-553, a potent and brain-penetrant neurotensin receptor 1 (NTR1)
allosteric modulator. SBI-553 acts as a [3-arrestin biased positive allosteric modulator,
demonstrating efficacy in animal models of psychostimulant abuse without the side effects
associated with unbiased NTSR1 agonism.[1][2]

Overview of SBI-553

SBI-553 is an experimental drug that selectively binds to an intracellular pocket of the
neurotensin receptor 1 (NTSR1).[3] This binding event modulates the receptor's signaling,
favoring the B-arrestin pathway over G-protein signaling.[1][4] Specifically, SBI-553 stimulates
NTSR1 phosphorylation and subsequent B-arrestin recruitment and receptor internalization,
while concurrently antagonizing Gq protein activation. This biased agonism is of significant
interest for therapeutic development, particularly in the context of addiction and pain relief.

Physicochemical Properties:
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Property Value Reference
Molecular Formula C26H31FN4O2

Molecular Weight 450.55 g/mol

CAS Number 1849603-72-0

Soluble in DMSO (up to 17
Solubility mg/mL with sonication and

warming)

Store stock solutions at -20°C

Storage
or -80°C

Experimental Protocols
Preparation of SBI-553 Formulation for Intraperitoneal
Injection

Due to its poor aqueous solubility, SBI-553 requires a specific vehicle for in vivo administration.
The following protocol is based on formulations used in published preclinical studies.

Materials:

e SBI-553 powder

o Dimethyl sulfoxide (DMSO), sterile, cell culture grade
o Polyethylene glycol 300 (PEG300), sterile

o Tween-80 (Polysorbate 80), sterile

o Saline (0.9% NaCl), sterile

 Sterile conical tubes (1.5 mL, 15 mL, 50 mL)

o Sterile syringes and needles

Protocol:
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e Prepare Stock Solution:
o Accurately weigh the desired amount of SBI-553 powder.

o Dissolve SBI-553 in DMSO to create a stock solution. A concentration of 20.8 mg/mL in
DMSO has been cited.

o To aid dissolution, ultrasonic and warming (up to 80°C) may be necessary. Ensure the
DMSO is new and anhydrous as hygroscopic DMSO can negatively impact solubility.

e Prepare Vehicle:

o The recommended vehicle for a final concentration of = 2.08 mg/mL of SBI-553 is a
mixture of DMSO, PEG300, Tween-80, and Saline.

o The final composition of the vehicle (including the DMSO from the stock solution) should
be:

10% DMSO

40% PEG300

5% Tween-80

45% Saline
o Formulation Procedure (for 1 mL of working solution):
o In a sterile conical tube, add 400 pL of PEG300.

o Add 100 pL of the SBI-553 DMSO stock solution (e.g., 20.8 mg/mL) to the PEG300 and
mix thoroughly until a clear solution is formed.

o Add 50 pL of Tween-80 and mix until the solution is homogeneous.
o Add 450 puL of sterile saline to bring the total volume to 1 mL. Mix thoroughly.

o The final concentration of SBI-553 in this example would be 2.08 mg/mL.
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Alternative Vehicle:

For some in vivo experiments, a simpler vehicle of 4% DMSO in saline has been used. The
choice of vehicle may depend on the required dose and tolerability in the animal model.

Quantitative Data Summary:

Parameter Value Reference
In Vivo Dose (mice) 12 mg/kg
Administration Route Intraperitoneal (i.p.)

10% DMSO, 40% PEG300,

Vehicle Composition 1 )
5% Tween-80, 45% Saline

Vehicle Composition 2 4% DMSO in Saline

Injection Volume (mice) 5-10 mL/kg

Intraperitoneal Injection Procedure

« Animal Handling: Handle animals according to approved institutional guidelines for animal
care and use.

o Dosage Calculation: Calculate the required volume of the SBI-553 formulation based on the
animal's body weight and the desired dose (e.g., 12 mg/kg).

¢ Injection: Administer the calculated volume via intraperitoneal injection using a sterile syringe
and an appropriate gauge needle.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of SBI-553 and the experimental
workflow for its preparation and administration.
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Caption: SBI-553 Signaling Pathway.
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Caption: SBI-553 Preparation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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